![molecular formula C17H18N2O5 B6052090 N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide CAS No. 5556-53-6](/img/structure/B6052090.png)
N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide
Overview
Description
N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide (HMB) is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a hydrazone derivative that has been shown to possess a range of biological activities, including antitumor, antioxidant, and anti-inflammatory effects.
Mechanism of Action
The mechanism of action of N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response. Additionally, N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been found to possess free radical scavenging activity, which may contribute to its antioxidant effects.
Biochemical and Physiological Effects:
N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been shown to possess a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has also been shown to possess antioxidant and anti-inflammatory effects, which may help to protect against oxidative stress and inflammation. Additionally, N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been found to possess neuroprotective effects, which may be useful in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide in lab experiments is its well-documented biological activity. N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been extensively studied for its potential therapeutic applications, and its mechanism of action is relatively well understood. Additionally, N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide is relatively easy to synthesize and purify, which makes it a convenient compound to work with in the lab.
One of the limitations of using N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide in lab experiments is its potential toxicity. While N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been shown to be relatively safe in animal studies, its toxicity in humans is not well understood. Additionally, N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide may interact with other compounds in unpredictable ways, which could complicate experimental results.
Future Directions
There are several future directions for research on N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide. One area of interest is the development of N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide derivatives with improved biological activity and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide and its potential therapeutic applications. Finally, more research is needed to understand the potential interactions between N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide and other compounds, which could have implications for its use in combination therapies.
Synthesis Methods
N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide can be synthesized through the condensation reaction of 3,4-dimethoxybenzohydrazide with 4-hydroxy-3-methoxybenzaldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux in ethanol or methanol, and the product is obtained after purification by recrystallization.
Scientific Research Applications
N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has also been found to possess antioxidant and anti-inflammatory effects, which may be useful in the treatment of various diseases, including neurodegenerative disorders, cardiovascular diseases, and diabetes.
properties
IUPAC Name |
N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-3,4-dimethoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O5/c1-22-14-7-5-12(9-16(14)24-3)17(21)19-18-10-11-4-6-13(20)15(8-11)23-2/h4-10,20H,1-3H3,(H,19,21)/b18-10+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHCFUZITNWZRBT-VCHYOVAHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NN=CC2=CC(=C(C=C2)O)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)C(=O)N/N=C/C2=CC(=C(C=C2)O)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00416506 | |
Record name | AC1NSJ01 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00416506 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5556-53-6 | |
Record name | AC1NSJ01 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00416506 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.